![molecular formula C21H23FN4O4S B2865222 3-(1-((5-fluoro-2-methoxyphenyl)sulfonyl)piperidin-4-yl)-1-methyl-4-phenyl-1H-1,2,4-triazol-5(4H)-one CAS No. 1421476-85-8](/img/structure/B2865222.png)
3-(1-((5-fluoro-2-methoxyphenyl)sulfonyl)piperidin-4-yl)-1-methyl-4-phenyl-1H-1,2,4-triazol-5(4H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(1-((5-fluoro-2-methoxyphenyl)sulfonyl)piperidin-4-yl)-1-methyl-4-phenyl-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C21H23FN4O4S and its molecular weight is 446.5. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Herbicidal Activities
Research on triazolinone derivatives, including those with a 1,2,4-triazol-5(4H)-one core structure, has shown significant herbicidal activities. These compounds, designed with various pharmacophores, have been evaluated for their potential as Protox inhibitors, with some showing comparable activity to commercial herbicides. This suggests their applicability in developing postemergent herbicides for broadleaf weed control in rice fields (Luo et al., 2008).
Anticancer Effects
Several studies have explored the anticancer potential of 1,2,4-triazol-5(4H)-one derivatives. For instance, compounds with modifications to include alkylurea or 2-(dialkylamino)ethylurea moieties have shown potent antiproliferative activities against human cancer cell lines, suggesting their potential as effective anticancer agents with reduced toxicity (Wang et al., 2015).
Receptor Antagonism
Research into piperazine derivatives, including those related to 1,2,4-triazol-5(4H)-one structures, has identified compounds with significant activity as 5-HT7 receptor antagonists. These findings indicate the potential therapeutic applications of these compounds in treating disorders related to 5-HT7 receptor dysregulation (Yoon et al., 2008).
Antimicrobial Activities
The antimicrobial potential of 1,2,4-triazole derivatives has also been a subject of study, with compounds exhibiting good or moderate activities against various microorganisms. This research contributes to the ongoing search for new antimicrobial agents in the face of rising antibiotic resistance (Bektaş et al., 2007).
Molecular Docking and Enzyme Inhibitory Activities
Compounds structurally related to 1,2,4-triazol-5(4H)-one have been synthesized and evaluated for their enzyme inhibitory activities, particularly against carbonic anhydrase, acetylcholinesterase, and butyrylcholinesterase. Molecular docking studies have further elucidated their mode of action, highlighting the potential of these compounds in the development of therapeutic agents for conditions associated with these enzymes (Virk et al., 2018).
properties
IUPAC Name |
5-[1-(5-fluoro-2-methoxyphenyl)sulfonylpiperidin-4-yl]-2-methyl-4-phenyl-1,2,4-triazol-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23FN4O4S/c1-24-21(27)26(17-6-4-3-5-7-17)20(23-24)15-10-12-25(13-11-15)31(28,29)19-14-16(22)8-9-18(19)30-2/h3-9,14-15H,10-13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IJWLFAQETHOCOK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)N(C(=N1)C2CCN(CC2)S(=O)(=O)C3=C(C=CC(=C3)F)OC)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23FN4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.